Cas no 2445791-60-4 (2-(Dimethylphosphoryl)-2-methylpiperidine)

• Product Name: 2-(Dimethylphosphoryl)-2-methylpiperidine
• CAS No: 2445791-60-4
• MF: C₈H₁₈NOP
• MW: 175.208383083344
• CID: 6038916
• PubChem ID: 155821177
• Update Time: 2025-06-10

2-(Dimethylphosphoryl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylphosphoryl)-2-methylpiperidine
• EN300-7464693
• 2445791-60-4
• 2-(Dimethylphosphoryl)-2-methylpiperidine

• Inchi： 1S/C8H18NOP/c1-8(11(2,3)10)6-4-5-7-9-8/h9H,4-7H2,1-3H3
• InChI Key： BKVFRADGKBSNLW-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1(C)CCCCN1)=O

Computed Properties

• Exact Mass: 175.112601195g/mol
• Monoisotopic Mass: 175.112601195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-(Dimethylphosphoryl)-2-methylpiperidine

2-(Dimethylphosphoryl)-2-methylpiperidine (CAS No. 2445791-60-4): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

2-(Dimethylphosphoryl)-2-methylpiperidine (CAS No. 2445791-60-4) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, characterized by its distinct chemical structure, offers a range of properties that make it a valuable candidate for various scientific investigations.

The molecular formula of 2-(Dimethylphosphoryl)-2-methylpiperidine is C₈H₁₉NO₂P, and its molecular weight is approximately 186.19 g/mol. The compound features a piperidine ring, which is a common structural motif in many biologically active molecules, and a dimethylphosphoryl group, which imparts unique chemical and biological properties.

In the realm of chemical synthesis, 2-(Dimethylphosphoryl)-2-methylpiperidine has been explored for its utility as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an attractive starting material for various synthetic pathways. Recent studies have highlighted its role in the development of novel catalysts and ligands, which are essential in asymmetric synthesis and catalytic processes.

In the pharmaceutical industry, 2-(Dimethylphosphoryl)-2-methylpiperidine has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological targets has been investigated in several preclinical studies. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases. These findings suggest that 2-(Dimethylphosphoryl)-2-methylpiperidine could be a valuable scaffold for the development of new therapeutic agents.

The pharmacological properties of 2-(Dimethylphosphoryl)-2-methylpiperidine have also been explored in the context of central nervous system (CNS) disorders. Preclinical studies have shown that this compound can cross the blood-brain barrier efficiently, making it a suitable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to interact with specific receptors and ion channels has been studied to understand its potential therapeutic mechanisms.

Beyond its direct applications in drug discovery, 2-(Dimethylphosphoryl)-2-methylpiperidine has also found use in analytical chemistry. Its unique spectroscopic properties make it a useful standard for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These applications have contributed to the advancement of analytical methods used in both research and industrial settings.

The environmental impact of 2-(Dimethylphosphoryl)-2-methylpiperidine is another area of interest. Studies have been conducted to evaluate its biodegradability and potential environmental toxicity. Preliminary results indicate that this compound is relatively stable under environmental conditions but does not pose significant ecological risks when used responsibly.

In conclusion, 2-(Dimethylphosphoryl)-2-methylpiperidine (CAS No. 2445791-60-4) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it a valuable tool for synthetic chemists, drug developers, and analytical scientists. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.